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Abstract

1,1-Diethylurea, a versatile chemical compound, has carved a niche for itself across a
spectrum of industrial and research applications. This guide provides a comprehensive
overview of its core functionalities, delving into its utility as a key intermediate in organic
synthesis, a stabilizer in polymer chemistry, and a crucial component in the formulation of
various industrial products. We will explore the underlying chemical principles that govern its
reactivity and performance, supported by detailed experimental protocols and data-driven
insights. This document is intended for researchers, scientists, and drug development
professionals seeking to leverage the unique properties of 1,1-Diethylurea in their work.

Part 1: Core Properties and Synthesis of 1,1-
Diethylurea
Physicochemical Characteristics

1,1-Diethylurea, also known as N,N-diethylurea, is a white to off-white crystalline powder.[1] Its
fundamental properties are summarized in the table below, providing a foundational
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understanding of its behavior in various chemical environments.

Property Value Reference
Molecular Formula C5H12N20 [21[31[41[5]
Molecular Weight 116.16 g/mol [3][6]

CAS Number 634-95-7 [11[2][3][41[5]16]
Melting Point 69-71 °C [2]

Boiling Point 130 °C at 3 mmHg [2]

Density ~0.975 - 1.02 g/cm3 [2]

Water Solubility 50 g/L

White to almost white
Appearance _ [1]
crystalline powder

These properties, particularly its moderate melting point and good solubility in water and polar
organic solvents, contribute to its versatility in various reaction conditions.[2][7]

Synthesis of 1,1-Diethylurea

The synthesis of 1,1-Diethylurea is typically achieved through the reaction of diethylamine with
urea. This reaction is a classical example of a nucleophilic addition-elimination reaction at a
carbonyl group.

Conceptual Workflow for 1,1-Diethylurea Synthesis:
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Caption: Synthesis of 1,1-Diethylurea from diethylamine and urea.

Part 2: Key Applications in Chemical Synthesis

1,1-Diethylurea serves as a valuable building block in the synthesis of a diverse array of
organic molecules, finding utility in pharmaceuticals, agrochemicals, and specialty chemicals.

[7181°]

Intermediate in Pharmaceutical and Agrochemical
Synthesis

The urea moiety is a privileged structure in medicinal chemistry due to its ability to form stable
hydrogen bonds with biological targets.[8][9] 1,1-Diethylurea is utilized as a precursor in the
synthesis of various biologically active compounds, including hypnotics, sedatives, and
anticonvulsants.[7][10][11][12][13][14]

e Hypnotics and Sedatives: The synthesis of certain hypnotic and sedative agents involves the
incorporation of the diethylurea scaffold. For instance, it can be a starting material for the
creation of heterocyclic systems that exhibit central nervous system activity.[10]

e Anticonvulsants: The structural framework of 1,1-diethylurea is found in some
anticonvulsant drugs.[7][12] Its derivatives are explored for their potential to modulate
neuronal excitability.

Formation of Molecular Adducts

A notable characteristic of 1,1-Diethylurea is its ability to form molecular adducts, particularly
with nitro-substituted aromatic carboxylic acids and other organic molecules.[2][6][15] This
property is driven by hydrogen bonding and other non-covalent interactions. These adducts can
be used for purification, separation, or the creation of novel materials with specific properties.

Downstream Synthesis Applications

1,1-Diethylurea is a reactant in various downstream chemical syntheses. For example, it can
be used to produce compounds like 2-Methyl-4-Nitro-n,N-diethylaniline and 2H-3,1-
Benzoxazine-2,4(1H)-dione,8-chloro-.[3]
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Part 3: Industrial and Material Science Applications

Beyond its role in fine chemical synthesis, 1,1-Diethylurea has found practical applications in

several industrial sectors.

Accelerator in Epoxy Resin Systems

In the realm of polymer chemistry, 1,1-Diethylurea functions as a latent accelerator, often in
conjunction with dicyandiamide, for the curing of epoxy resins.[16][17]

Mechanism of Action as a Curing Accelerator:

Urea derivatives, including 1,1-diethylurea, are thought to facilitate the curing process by
promoting the dissociation of the latent hardener (e.g., dicyandiamide) at elevated
temperatures. This leads to the initiation of the crosslinking reaction of the epoxy resin. The
choice of a specific urea derivative can influence the curing temperature and the storage
stability of the one-component epoxy system.[16]

Logical Flow of Epoxy Curing with 1,1-Diethylurea:
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Caption: Role of 1,1-Diethylurea in heat-activated epoxy curing.

The use of 1,1-diethylurea in these systems can offer a good balance between reactivity and
storage stability, which is a critical consideration in industrial applications.[16]

Stabilizer in Various Formulations

The chemical structure of 1,1-diethylurea lends itself to applications as a stabilizer. For
instance, in certain contexts, it can act as a nitrogen stabilizer, although this is a more
prominent role for other urea derivatives.[18] Its ability to interact with other molecules can help
to prevent degradation or unwanted side reactions in various chemical formulations.

Textile and Other Industrial Uses

While less common than for its symmetric isomer 1,3-diethylurea, 1,1-diethylurea and its
derivatives can find applications in the textile industry, for example, in the synthesis of finishing
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agents.[19] Additionally, urea-derived compounds are used in a variety of other industrial
processes and products.[20][21]

Part 4: Experimental Protocols

To provide practical insights, this section outlines a general experimental procedure that can be
adapted for specific research needs.

General Procedure for the Synthesis of a Diphenylurea
Derivative from Aniline and a Phosgene Equivalent
(lllustrative)

This protocol illustrates a common method for synthesizing urea derivatives, which can be
conceptually adapted for reactions involving 1,1-diethylurea as a starting material or product.

Materials:

Aniline (or other primary/secondary amine)

Triphosgene (a safer alternative to phosgene gas)

Acetonitrile (solvent)

Ice bath

Reaction vessel with magnetic stirrer

TLC plates for reaction monitoring

Rotary evaporator
Procedure:
 In areaction vessel, dissolve the amine (e.g., aniline, 2 molar equivalents) in acetonitrile.[22]

e Cool the solution in an ice bath to 0-5 °C.[22]
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e Slowly add a solution of triphosgene (1 molar equivalent) in acetonitrile to the cooled amine
solution while stirring.

e Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is
typically complete within 1-2 hours.[22]

e Once the reaction is complete, allow the mixture to warm to room temperature.

e The solvent can be removed under reduced pressure using a rotary evaporator to yield the
crude product.[22]

The crude product can be purified by recrystallization or column chromatography.

Note on Yield Calculation: The theoretical yield should be calculated based on the
stoichiometry of the balanced chemical equation. The percent yield is then determined by
dividing the actual yield (the mass of the purified product) by the theoretical yield and
multiplying by 100.[23]

Part 5: Conclusion and Future Perspectives

1,1-Diethylurea is a compound with established and emerging applications. Its utility as a
chemical intermediate, particularly in the pharmaceutical and agrochemical industries, is well-
documented.[7][8] Furthermore, its role as a latent accelerator in epoxy resin systems
highlights its importance in materials science.[16][17]

Future research may focus on the development of novel catalysts for its synthesis, the
exploration of new derivatives with enhanced biological activity, and the expansion of its
applications in polymer chemistry and other industrial fields. The continued investigation into its
unique properties will undoubtedly unlock new opportunities for this versatile molecule.

Part 6: References

e CID 157579219 | C10H24N4S2 - PubChem - NIH. [Link]

e US7750107B2 - Substituted urea accelerator with dicyandiamide for epoxy resin systems -
Google Patents.

e Chemical Properties of Urea, N,N-diethyl- (CAS 634-95-7) - Cheméo. [Link]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.chemicalbook.com/synthesis/n-n-diphenylurea.htm
https://www.chemicalbook.com/synthesis/n-n-diphenylurea.htm
https://www.youtube.com/watch?v=EcT5aqQzaYA
https://www.benchchem.com/product/b1203175/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-applications-of-1-1-diethylurea
https://www.nbinno.com/?news/bd-13-diethylurea-properties-applications-and-quality-specifications
https://pmc.ncbi.nlm.nih.gov/articles/PMC7266097/
https://patents.google.com/patent/US7750107B2/en22
https://patents.google.com/patent/WO2021058509A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/157579219
https://www.chemeo.com/cid/42-990-8/Urea-N-N-diethyl-.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1,1-DIETHYLUREA, 97% - Research Scientific. [Link]

W02021058509A1 - One component (1k) composition based on modified epoxy resin -
Google Patents.

US9944769B2 - Urea-derived products and methods for making same - Google Patents.

1,1-Diethylurea, 97% | 259454-25G | SIGMA-ALDRICH - Scientific Laboratory Supplies.
[Link]

1,1-DIETHYLUREA | CAS 634-95-7 - Matrix Fine Chemicals. [Link]
Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC. [Link]

Synthesis, ultra-short acting hypnotic activity, and metabolic profile of ethyl 8-ox0-5,6,7,8-
tetrahydro-thiazolo[3,2-a][2][6]diazepin-3-carboxylate (HIE-124) - PubMed. [Link]

US3928438A - Process for preparation of urea autocondensation product - Google Patents.
1,3-Diethylurea: Properties, Applications, and Quality Specifications. [Link]
1,3-Dimethylurea CAS N°: 96-31-1 - OECD Existing Chemicals Database. [Link]

US9790136B2 - Urea and nitrogen stabilizer compositions and methods and systems of
making and using thereof - Google Patents.

Recent advances in urea- and thiourea-containing compounds: focus on innovative
approaches in medicinal chemistry and organic synthesis - PubMed Central. [Link]

Synthesis, anticonvulsant, sedative and anxiolytic activities of novel annulated pyrrolo[2]
[24]benzodiazepines - PubMed. [Link]

[Synthesis and biological properties of new analogs of delta-sleep peptide. I. Antiepileptic
effect] - PubMed. [Link]

Evaluation of Anxiolytic, Sedative-hypnotic and Amnesic Effects of Novel 2-phenoxy phenyl-
1,3,4-oxadizole Derivatives Using Experimental Models - PMC - PubMed Central. [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1203175/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-applications-of-1-1-diethylurea
https://researchscientific.com/11-diethylurea-97
https://www.benchchem.com/product/b1203175/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-applications-of-1-1-diethylurea
https://www.sls-scientific.com/product/259454-25g-1-1-diethylurea-97-25g
https://www.benchchem.com/product/b1203175/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-applications-of-1-1-diethylurea
https://matrix-fine-chemicals.com/product/1-1-diethylurea-cas-634-95-7-mm634957
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8958797/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1329311.htm
https://www.scbt.com/p/1-1-diethylurea-634-95-7
https://pubmed.ncbi.nlm.nih.gov/18338356/
https://www.inno-pharmchem.com/news/1-3-diethylurea-properties-applications-and-quality-specifications-75574577.html
https://hpvchemicals.oecd.org/ui/handler.axd?id=20818292-2374-42b7-84f9-2514589d363d
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8219468/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1329311.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-diethylthiourea
https://pubmed.ncbi.nlm.nih.gov/25238414/
https://pubmed.ncbi.nlm.nih.gov/8333550/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3869595/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Radiosynthesis and biological evaluation of an 18F-labeled derivative of the novel
pyrazolopyrimidine sedative-hypnotic agent indiplon - PubMed. [Link]

o (PDF) 1,3-Diethyl-1,3-diphenylurea - ResearchGate. [Link]

¢ Recent advances in urea- and thiourea-containing compounds: focus on innovative
approaches in medicinal chemistry and organic synthesis - RSC Publishing. [Link]

+ (PDF) Kinetic study of the nitrosation of 1,3-dialkylureas in aqueous-perchloric acid medium.
[Link]

« How to Calculate Theoretical and Percent Yield in Chemical Reactions | Chemistry Tutorial.
[Link]

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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